Cas no 1398065-49-0 (n-Hexadecyl-1,1,2,2-d4 Alcohol)

• Product Name: n-Hexadecyl-1,1,2,2-d4 Alcohol
• CAS No: 1398065-49-0
• MF: C₁₆H₃₄O
• MW: 246.465212345123
• CID: 1066136
• Update Time: 2025-05-19

n-Hexadecyl-1,1,2,2-d4 Alcohol Chemical and Physical Properties

Names and Identifiers

• n-Hexadecyl-1,1,2,2-d4?Alcohol
• n-Hexadecyl-1,1,2,2-d4 Alcohol

• Inchi： 1S/C16H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h17H,2-16H2,1H3/i15D2,16D2
• InChI Key： BXWNKGSJHAJOGX-ONNKGWAKSA-N
• SMILES： C(O)([2H])([2H])C([2H])([2H])CCCCCCCCCCCCCC

Additional information on n-Hexadecyl-1,1,2,2-d4 Alcohol

Introduction to n-Hexadecyl-1,1,2,2-d4 Alcohol (CAS No. 1398065-49-0)

n-Hexadecyl-1,1,2,2-d4 Alcohol, with the chemical formula C₁₆H₃₂D₄O, is a deuterated derivative of n-hexadecanol, a long-chain alcohol commonly utilized in pharmaceutical and chemical research. This compound is distinguished by its isotopic labeling with deuterium atoms at specific positions, making it a valuable tool in analytical and synthetic chemistry. The inclusion of deuterium atoms (D) at the 1,1,2,2 positions enhances its utility in various scientific applications, particularly in the study of metabolic pathways and drug metabolism.

The CAS number 1398065-49-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and procurement. n-Hexadecyl-1,1,2,2-d4 Alcohol is synthesized through controlled deuteration processes, which involve the introduction of deuterium atoms into the hydroxyl group and adjacent carbon atoms. This method ensures high isotopic purity, making the compound suitable for sensitive analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In recent years, the demand for labeled compounds like n-Hexadecyl-1,1,2,2-d4 Alcohol has surged due to advancements in metabolomics and proteomics research. These fields rely heavily on isotopically labeled molecules to track metabolic fluxes and identify biomarkers with high precision. The long-chain alcohol structure of this compound makes it an excellent substrate for studying lipid metabolism and membrane dynamics. For instance, researchers have employed n-Hexadecyl-1,1,2,2-d4 Alcohol to investigate the incorporation of labeled alcohols into phospholipid bilayers in model membranes and cell cultures.

One of the most compelling applications of n-Hexadecyl-1,1,2,2-d4 Alcohol is in drug development and pharmacokinetic studies. The deuterium-labeled version of n-hexadecanol allows for detailed kinetic analysis of drug metabolism without interference from endogenous substrates. This has been particularly useful in studying the cytochrome P450 enzyme system responsible for metabolizing a wide range of pharmaceuticals. By tracking the degradation products of n-Hexadecyl-1,1,2,2-d4 Alcohol, researchers can gain insights into metabolic pathways and identify potential drug-drug interactions.

The pharmaceutical industry has also explored the use of n-Hexadecyl-1,1,2,2-d4 Alcohol as a precursor for synthesizing more complex molecules. Its long hydrocarbon chain provides a stable scaffold for further functionalization via various organic reactions such as esterification and etherification. These derivatives can then be used in drug formulations or as intermediates in the synthesis of biologics. The deuterated nature of the compound ensures that any modifications made to it do not alter its fundamental properties while still allowing for easy detection via NMR or MS.

Moreover, n-Hexadecyl-1,1,2,2-d4 Alcohol has found applications in materials science and nanotechnology. Its ability to form stable monolayers on surfaces makes it useful for studying surface phenomena and developing novel materials with tailored properties. For example, researchers have used this compound to create ordered molecular assemblies on solid substrates using techniques like Langmuir-Blodgett deposition. These assemblies can serve as templates for fabricating nanoscale structures with potential applications in electronics and sensors.

The environmental impact of using labeled compounds like n-Hexadecyl-1,1,2,2-d4 Alcohol is another area of growing interest. While deuterium is not considered environmentally hazardous compared to other isotopes such as tritium or carbon-14, its persistence in natural systems remains an important consideration. Studies have shown that n-Hexadecyl-1,1,2,2-d4 Alcohol can be biodegraded under certain conditions, mitigating concerns about long-term accumulation in ecosystems. However, proper disposal protocols must still be followed to minimize any potential ecological footprint.

In conclusion, n-Hexadecyl-1, 1, DDDDDDDDAlcohol(CAS No. 1398065-49-0) is a versatile and highly specialized compound with significant applications across multiple scientific disciplines. Its unique isotopic composition makes it an invaluable tool for researchers studying metabolic processes, drug metabolism, lipid dynamics, and material science. As our understanding of molecular interactions continues to evolve, n-Hexadecyl-_D₄^Alcohol will undoubtedly play an increasingly important role in advancing scientific knowledge and innovation.